Cas no 34597-54-1 (2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide)

• Product Name: 2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
• CAS No: 34597-54-1
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 294992
• PubChem ID: 3082401
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
• 4-oxido-6-oxo-1H-pyrazin-4-ium-2-carboxylic acid
• 34597-54-1
• Pyrazinecarboxylic acid, 1,6-dihydro-6-oxo-, 4-oxide
• SCHEMBL9480265
• DTXSID90188164
• 1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide

• Inchi： 1S/C5H4N2O4/c8-4-2-7(11)1-3(6-4)5(9)10/h1-2H,(H,6,8)(H,9,10)
• InChI Key： USYLSUNSEMPJGK-UHFFFAOYSA-N
• SMILES： O=C1C=[N+](C=C(C(=O)O)N1)[O-]

Computed Properties

• Exact Mass: 156.017
• Monoisotopic Mass: 156.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.637